(3S,4S)-4-Fluoropiperidin-3-ol
Overview
Description
(3S,4S)-4-Fluoropiperidin-3-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a chiral alcohol with a piperidine ring and a fluorine atom attached to it. The unique structural characteristics of (3S,4S)-4-Fluoropiperidin-3-ol make it an attractive candidate for use in drug development, biochemical research, and other fields.
Mechanism of Action
The mechanism of action of ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol is not yet fully understood. However, studies have shown that this compound can interact with various receptors in the body, including the dopamine and serotonin receptors. This interaction can lead to changes in the activity of these receptors, which can have a significant impact on various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol can have various biochemical and physiological effects. This compound has been shown to have an impact on the central nervous system, including changes in behavior, mood, and cognitive function. Additionally, ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol has been shown to have an impact on the cardiovascular system, including changes in blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol in lab experiments is its unique structural characteristics, which make it an attractive building block for drug development. Additionally, this compound has a high degree of purity, which makes it easier to use in experiments. However, one of the limitations of using ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol in lab experiments is its high cost, which can limit its use in some research projects.
Future Directions
There are several future directions for research on ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol. One of the most promising areas of research is in the development of new drugs that target various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its impact on various physiological processes. Furthermore, research is needed to explore the potential applications of ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol in other fields, such as organic chemistry and materials science.
Scientific Research Applications
((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in drug development. The unique structural characteristics of ((3S,4S)-4-Fluoropiperidin-3-ol)-4-Fluoropiperidin-3-ol make it an attractive candidate for use as a building block in the synthesis of pharmaceuticals. This compound has been used in the development of drugs that target various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
(3S,4S)-4-fluoropiperidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10FNO/c6-4-1-2-7-3-5(4)8/h4-5,7-8H,1-3H2/t4-,5-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJAXOFJRWIZALN-WHFBIAKZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]([C@H]1F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4S)-4-Fluoropiperidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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